Esreboxetine Metabolite A Esreboxetine Metabolite A A metabolite of Esreboxetine. Esreboxetine is a selective norepinephrine reuptake inhibitor for the treatment of neuropathic pain and fibromyalgia but failed to show significant benefit over currently available medications and was discontinued.
Brand Name: Vulcanchem
CAS No.: 140431-50-1
VCID: VC0195890
InChI:
SMILES:
Molecular Formula: C19H23NO4
Molecular Weight: 329.40

Esreboxetine Metabolite A

CAS No.: 140431-50-1

Cat. No.: VC0195890

Molecular Formula: C19H23NO4

Molecular Weight: 329.40

Purity: > 95%

* For research use only. Not for human or veterinary use.

Esreboxetine Metabolite A - 140431-50-1

Specification

CAS No. 140431-50-1
Molecular Formula C19H23NO4
Molecular Weight 329.40
Appearance White Solid

Introduction

Chemical Properties of Esreboxetine Metabolite A

Physical and Chemical Properties

PropertyEsreboxetineEsreboxetine Metabolite A
Molecular Weight313.4 g/mol 329.4 g/mol
Molecular FormulaC19H23NO3 C19H23NO4 (inferred)
CAS Number98819-76-2 Not assigned (NA)
Physical StateSolid (inferred)Not documented
Catalog ReferenceVariousAR-E01848
Formation MechanismN/ALikely hydroxylation

Metabolism and Pharmacokinetics

Metabolic Relationship to Other Metabolites

In addition to Metabolite A, esreboxetine metabolism produces other significant metabolites including Metabolite B (also with a molecular weight of 329.4 g/mol), a deethylated metabolite with a molecular weight of 285.35 g/mol, and another metabolite with a molecular weight of 327.38 g/mol . The similar molecular weights of Metabolites A and B (both 329.4 g/mol) suggest they might be positional isomers resulting from hydroxylation at different sites on the parent molecule. The metabolic pathway likely involves parallel and sequential reactions typical of drug metabolism, including oxidation, dealkylation, and subsequent conjugation reactions.

Analytical Methods for Detection and Quantification

Reference Standards and Identification

Research Status and Future Directions

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